Cas no 81907-61-1 (Ganoderic acid B)

Ganoderic acid B is a triterpene compound isolated from Ganoderma lucidum Conclusion: ganoderic acid B can act as a telomerase inhibitor to inhibit the activation of Epstein Barr virus (EBV) antigen Ganoderic acid B is a moderate intensity inhibitor of HIV-1 protease
Ganoderic acid B structure
Ganoderic acid B structure
Ganoderic acid B
81907-61-1
C30H44O7
516.666170120239
MFCD09752803
95021
471003

Ganoderic acid B Properties

Names and Identifiers

    • Ganoderic acid B
    • (25R)-3β,7β-Dihydroxy-11,15,23-trioxo-5α-lanost-8-en-26-oic acid
    • Aids070760
    • Aids-070760
    • Lanost-8-en-26-oic acid, 3,7-dihydroxy-3,11,23-trioxo-, (7.beta.,15.alpha.,25R)-
    • (3beta,7beta,25R)-3,7-Dihydroxy-11,15,23-trioxo-lanost-8-en-26-oic acid
    • (2R,6R)-6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid
    • 24,25-Dihydrolanosterol
    • A,15
    • Ganoderic acid
    • Ganoderic acid A
    • (25r)-3
    • A,7
    • (6R)-6-[(3S,7S,10S,13R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-oc
    • (2R,6R)-6-((3S,5R,7S,10S,13R,14R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,4,5,6,7
    • UNII-AV74TFJ3IS
    • GANODERIC ACID B [MI]
    • DTXCID701331918
    • Lanost-8-en-26-oic acid, 3,7-dihydroxy-3,11,23-trioxo-, (7beta,15alpha,25R)-
    • (2R,6R)-6-((3S,5R,7S,10S,13R,14R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
    • MFCD09752803
    • HY-N2006
    • Q27274134
    • 81907-61-1
    • CHEBI:168663
    • AC-34452
    • DTXSID20903983
    • GANODERIC ACID B (CONSTITUENT OF GANODERMA LUCIDUM FRUITING BODY) [DSC]
    • AKOS027338661
    • (2r,6r)-6-[(3s,5r,7s,10s,13r,14r,17r)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1h-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxo-heptanoic acid
    • AV74TFJ3IS
    • MS-29597
    • GANODERIC ACID B (CONSTITUENT OF GANODERMA LUCIDUM FRUITING BODY)
    • LANOST-8-EN-26-OIC ACID, 3,7-DIHYDROXY-11,15,23-TRIOXO-, (3beta,7beta,25R)-
    • CS-0018326
    • LANOST-8-EN-26-OIC ACID, 3,7-DIHYDROXY-11,15,23-TRIOXO-, (3.BETA.,7.BETA.,25R)-
    • (3β,7β,25R)-3,7-Dihydroxy-11,15,23-trioxolanost-8-en-26-oic acid (ACI)
    • BCP19150
    • FT-0699024
    • 6-(3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
    • DA-53498
    • 1ST000861
    • Ganoderic acid BLanost-8-en-26-oic acid, 3,7-dihydroxy-3,11,23-trioxo-, (7beta,15alpha,25R)-
    • (3ss,7ss,25R)-3,7-Dihydroxy-11,15,23-trioxolanost-8-en-26-oic Acid
    • +Expand
    • MFCD09752803
    • LWPLEHFGBRFRKI-NBCWKOIPSA-N
    • 1S/C30H44O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h15-16,18-19,21-22,32,34H,8-14H2,1-7H3,(H,36,37)/t15-,16-,18-,19+,21+,22+,28+,29-,30+/m1/s1
    • C[C@@]12C(=O)C[C@H]([C@H](C)CC(=O)C[C@@H](C)C(=O)O)[C@@]1(C)CC(=O)C1[C@]3(CC[C@H](O)C(C)(C)[C@@H]3C[C@@H](C2=1)O)C

Computed Properties

  • 516.308704g/mol
  • 0
  • 2.2
  • 3
  • 7
  • 6
  • 516.308704g/mol
  • 516.308704g/mol
  • 129Ų
  • 37
  • 1070
  • 0
  • 9
  • 0
  • 0
  • 0
  • 1
  • 516.7

Experimental Properties

  • 4.13150
  • 128.97000
  • 1.564
  • 689°C at 760 mmHg
  • No data available
  • 384.4°C
  • Powder
  • 1.22

Ganoderic acid B Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005GTT-100mg
(2R,6R)-6-((3S,5R,7S,10S,13R,14R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
81907-61-1 95%
100mg
$1023.00 2024-04-21
A2B Chem LLC
AC54289-1mg
Ganoderic acid B
81907-61-1 ≥98%
1mg
$116.00 2024-04-19
Aaron
AR005H25-1mg
(2R,6R)-6-((3S,5R,7S,10S,13R,14R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
81907-61-1
1mg
$130.00
abcr
AB460671-100mg
Ganoderic acid b; .
81907-61-1
100mg
€1417.30
Chemenu
CM203919-250mg
Ganoderic acid B
81907-61-1 97%
250mg
$1066
ChemFaces
CFN92052-10mg
Ganoderic acid B
81907-61-1 >=98%
10mg
$238
ChemScence
CS-0018326-1mg
Ganoderic acid B
81907-61-1 99.31%
1mg
$150.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP0616-10mg
Ganoderic Acid B
81907-61-1 95%
10mg
$120 2023-09-20
eNovation Chemicals LLC
Y1315565-10mg
(2R,6R)-6-((3S,5R,7S,10S,13R,14R,17R)-3,7-Dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
81907-61-1 98%
10mg
$375 2024-06-07
MedChemExpress
HY-N2006-1mg
Ganoderic acid B
81907-61-1 99.31%
1mg
¥1200 2024-04-17

Ganoderic acid B Suppliers

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